Cas no 1206250-01-2 (2-Bromo-3-chloropyrazine)

• Product Name: 2-Bromo-3-chloropyrazine
• CAS No: 1206250-01-2
• MF: C₄H₂BrClN₂
• MW: 193.429078578949
• MDL: MFCD14581973
• CID: 1028779
• PubChem ID: 71710998
• Update Time: 2025-04-20

2-Bromo-3-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloropyrazine
• AK137329
• Pyrazine,2-bromo-3-chloro-
• FCH1136862
• AX8258897
• A927502
• AKOS022172225
• Z1255362476
• MFCD14581973
• 1206250-01-2
• DTXSID70856692
• C71707
• EN300-2041948
• DS-5830
• SCHEMBL22984840
• DA-14447
• CS-0155505
• DTXCID80807433

• MDL： MFCD14581973
• Inchi： 1S/C4H2BrClN2/c5-3-4(6)8-2-1-7-3/h1-2H
• InChI Key： OTZUKTGQTUYRCH-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CN=1)Cl

Computed Properties

• Exact Mass: 191.90906
• Monoisotopic Mass: 191.90899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 220.4±35.0°C at 760 mmHg
• PSA: 25.78

2-Bromo-3-chloropyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines